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acid-d4

Cat. No.: B15553876 Get Quote

An In-depth Technical Guide to 3-Methyl-2-quinoxalinecarboxylic acid-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-2-quinoxalinecarboxylic acid-d4 (MQCA-d4) is the deuterated analogue of 3-

Methyl-2-quinoxalinecarboxylic acid (MQCA). MQCA is the primary and stable metabolite of the

quinoxaline-based veterinary drugs, Carbadox and Olaquindox. Due to the carcinogenic

concerns associated with the parent drugs and their metabolites, regulatory bodies worldwide

monitor their residues in food products of animal origin. The deuterated form, MQCA-d4, serves

as an ideal internal standard for accurate quantification of MQCA residues in various biological

matrices using sensitive analytical techniques like liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Its use is critical for ensuring food safety and for conducting

pharmacokinetic and metabolism studies of Carbadox and Olaquindox.

Physicochemical Properties
A summary of the key physicochemical properties for 3-Methyl-2-quinoxalinecarboxylic acid-
d4 is presented below.
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Property Value Reference

CAS Number 2244217-93-2 [1][2]

Molecular Formula C₁₀H₄D₄N₂O₂ [3][4]

Molecular Weight 192.21 g/mol [1][3][4]

Synonyms
MQCA-d4, 3-Methyl-2-

quinoxalinecarboxylic Acid-d4
[3][5]

Unlabeled CAS Number 74003-63-7 [3][5]

Synthesis
A reported efficient synthesis of 3-Methyl-2-quinoxalinecarboxylic acid-d4 (MQCA-d4) starts

from aniline-d5, achieving high isotopic enrichment. The chemical structure is confirmed using

¹H NMR, and the isotopic abundance is determined by mass spectrometry.

Role in Drug Metabolism and Safety
3-Methyl-2-quinoxalinecarboxylic acid (MQCA) is a significant metabolite of the veterinary

antimicrobial agents Carbadox and Olaquindox. These drugs undergo extensive metabolism in

animals, with the reduction of the N-oxide group being a major pathway. The parent

compounds and some of their metabolites have shown potential carcinogenic and mutagenic

effects, leading to their ban in many regions for use in food-producing animals. MQCA is

considered a marker residue for monitoring the use of Olaquindox.

Metabolic Pathway of Olaquindox
The metabolic conversion of Olaquindox involves several steps, ultimately leading to the

formation of MQCA.

Metabolic Pathway of Olaquindox to MQCA

Olaquindox Monooxy and Deoxy 
 Metabolites

Metabolism in vivo 3-Methyl-2-quinoxalinecarboxylic acid 
 (MQCA)

Hydrolysis
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Caption: Metabolic conversion of Olaquindox to MQCA.

Experimental Protocols: Quantification of MQCA
using MQCA-d4
MQCA-d4 is predominantly used as an internal standard in isotope dilution mass spectrometry

for the precise quantification of MQCA in food products of animal origin. Below are detailed

methodologies derived from established analytical methods.

General Experimental Workflow
The quantification of MQCA from animal tissues generally involves sample preparation

(including hydrolysis and extraction), purification, and subsequent analysis by LC-MS/MS.
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General Workflow for MQCA Analysis

Sample Preparation

Purification

Analysis

Animal Tissue Sample 
 (e.g., pork, chicken muscle)

Spike with MQCA-d4 
 (Internal Standard)

Hydrolysis 
 (e.g., 1.0 M NaOH)

Liquid-Liquid Extraction 
 (e.g., with n-hexane for defatting)

Solid Phase Extraction (SPE) 
 (e.g., mixed anion-exchange cartridge)

LC-MS/MS Analysis 
 (Reversed-phase C18 column)

Quantification 
 (Isotope Dilution)
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Caption: Workflow for MQCA quantification in animal tissues.
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Detailed Methodologies
Sample Preparation:

Homogenization: Homogenize a representative portion of the animal tissue (e.g., muscle,

liver).

Spiking: Add a known concentration of 3-Methyl-2-quinoxalinecarboxylic acid-d4 solution

(internal standard) to the homogenized sample.

Hydrolysis: Treat the sample with a hydrolysis agent to release bound MQCA. A common

method is basic hydrolysis using 1.0 M NaOH solution.

Extraction and Defatting: Perform a liquid-liquid extraction to isolate the analyte. Defatting

with n-hexane is often employed for fatty matrices.

Purification: Utilize solid-phase extraction (SPE) for sample clean-up. A mixed anion-

exchange cartridge is effective for this purpose. The purified extract is then evaporated and

reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Separation: Employ a reversed-phase C18 column for the separation of

MQCA and MQCA-d4.

Mass Spectrometry Detection: Use a tandem mass spectrometer in selected reaction

monitoring (SRM) or multiple reaction monitoring (MRM) mode. The transitions for MQCA

and MQCA-d4 are monitored for quantification.

Quantitative Data
The following tables summarize the performance characteristics of analytical methods for the

quantification of MQCA in various animal-derived food products.

Table 1: Limits of Detection (LOD) and Quantification
(LOQ) for MQCA
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Matrix LOD (µg/kg) LOQ (µg/kg) Reference

Pork 0.90 3.00 [5]

Swine Liver 1.51 5.02 [5]

Pig Kidney 0.94 3.13 [5]

Fish 1.04 3.46 [5]

Prawn 1.62 5.40 [5]

Crab 1.80 6.00 [5]

Chicken Muscle 0.4 - [6]

Table 2: Recovery Rates for MQCA Analysis
Matrix

Spiked Levels
(µg/kg)

Average Recovery
(%)

Reference

Animal Tissues &

Aquatic Products
3 - 100 73.6 - 89.0 [5]

Porcine & Chicken

(Muscles & Livers),

Fish & Shrimp

(Muscles)

0.1, 0.2, 1.0 62.4 - 118 [3]

Pork 0.5, 1.0, 5.0 90.5 - 119.6 [4][7]

Chicken Muscle

(External Standard)
1.0, 5.0, 50.0 71.7 - 82.4 [6]

Chicken Muscle

(Internal Standard)
1.0, 5.0, 50.0 96.3 - 103.7 [6]

Table 3: Linearity of Calibration Curves for MQCA
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Concentration Range
(µg/L)

Correlation Coefficient (r²) Reference

2 - 500 > 0.990 [5]

1.0 - 20.0 > 0.9996 [3]

1.0 - 50 > 0.99 [4][7]

1.0 - 100 > 0.99 [6]

Conclusion
3-Methyl-2-quinoxalinecarboxylic acid-d4 is an indispensable tool for the accurate and

reliable quantification of its non-deuterated analogue, a key metabolite of the veterinary drugs

Carbadox and Olaquindox. The use of this deuterated internal standard in conjunction with LC-

MS/MS provides the sensitivity and specificity required for regulatory monitoring and research

in drug metabolism and food safety. The methodologies and data presented in this guide offer a

comprehensive resource for professionals in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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